Cas no 98736-93-7 (5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione)
98736-93-7 structure
Product Name:5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione
CAS No:98736-93-7
MF:C12H18N2O4
MW:254.282323360443
CID:1002631
PubChem ID:124559
Update Time:2025-04-20
5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione
- 5-ethyl-1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
- CHEMBL353639
- 114421-64-6
- 98736-93-7
- Carbocyclic 2'-deoxy-5-ethyluridine
- SCHEMBL8816830
- DTXSID60913107
- 5-Ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)pyrimidine-2,4(1H,3H)-dione
- Carbocyclic 5-ethyl-2'-deoxyuridine
- 5-Ethyl-4-hydroxy-1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1H)-one
- c-EDU
-
- Inchi: 1S/C12H18N2O4/c1-2-7-5-14(12(18)13-11(7)17)9-3-8(6-15)10(16)4-9/h5,8-10,15-16H,2-4,6H2,1H3,(H,13,17,18)
- InChI Key: YFOKWCDOVVYABO-UHFFFAOYSA-N
- SMILES: OC1CC(CC1CO)N1C(NC(C(CC)=C1)=O)=O
Computed Properties
- Exact Mass: 254.127
- Monoisotopic Mass: 254.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- Density: 1.315
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.57
5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
98736-93-7 (5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent